molecular formula C11H11N3O2 B3336921 2-(2-pyridin-2-ylethyl)-1H-pyridazine-3,6-dione CAS No. 4369-11-3

2-(2-pyridin-2-ylethyl)-1H-pyridazine-3,6-dione

Cat. No. B3336921
CAS RN: 4369-11-3
M. Wt: 217.22 g/mol
InChI Key: PROYVMUMAGQVQF-UHFFFAOYSA-N
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Description

2-(2-pyridin-2-ylethyl)-1H-pyridazine-3,6-dione is a chemical compound that belongs to the pyridazine family. It is a heterocyclic organic compound that has been the subject of extensive scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(2-pyridin-2-ylethyl)-1H-pyridazine-3,6-dione is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes or by binding to specific receptors in the body. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. In vitro studies have shown that it has anti-inflammatory and antioxidant properties. Additionally, it has been shown to inhibit the growth of cancer cells in vitro. Further studies are needed to investigate the potential therapeutic effects of this compound in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-pyridin-2-ylethyl)-1H-pyridazine-3,6-dione in lab experiments is that it is relatively easy to synthesize and purify. Additionally, it has been shown to have low toxicity in vitro. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the research on 2-(2-pyridin-2-ylethyl)-1H-pyridazine-3,6-dione. One potential direction is to investigate its potential therapeutic effects in vivo, particularly in animal models of cancer and inflammation. Additionally, further studies are needed to fully elucidate its mechanism of action and to investigate its potential applications in material science, particularly in the development of organic electronics and optoelectronics. Finally, it may be worthwhile to investigate the potential of this compound as a fluorescent probe for the detection of metal ions in biological and environmental samples.
In conclusion, this compound is a compound that has been extensively studied for its potential applications in various fields. Its synthesis method has been optimized to produce high yields of pure compound. It has been investigated for its potential therapeutic effects in various diseases and has been studied for its potential applications in material science. Further research is needed to fully elucidate its mechanism of action and to investigate its potential applications in various fields.

Scientific Research Applications

2-(2-pyridin-2-ylethyl)-1H-pyridazine-3,6-dione has been extensively studied for its potential applications in various fields. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, diabetes, and inflammation. In material science, it has been studied for its potential applications in organic electronics and optoelectronics. Additionally, it has been studied as a potential fluorescent probe for the detection of metal ions.

properties

IUPAC Name

2-(2-pyridin-2-ylethyl)-1H-pyridazine-3,6-dione
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H11N3O2/c15-10-4-5-11(16)14(13-10)8-6-9-3-1-2-7-12-9/h1-5,7H,6,8H2,(H,13,15)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PROYVMUMAGQVQF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=NC(=C1)CCN2C(=O)C=CC(=O)N2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H11N3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80295518
Record name NSC102515
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80295518
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

217.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

4369-11-3
Record name MLS002703730
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=102515
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name NSC102515
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80295518
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1,2-Dihydro-1-(2-(2-pyridyl)-ethyl)-3,6-pyridazinedione
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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